Cas no 31979-12-1 (Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI))
31979-12-1 structure
Product Name:Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI)
CAS No:31979-12-1
MF:C20H26O3
MW:314.418646335602
CID:312386
PubChem ID:6444994
Update Time:2025-04-19
Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI)
- (2E,4E,6E,8E)-3,7-dimethyl-9-(1,5,5-trimethyl-7-oxabicyclo[4.1.0]hept-2-en-6-yl)nona-2,4,6,8-tetraenoic acid
- Retinoic acid, 5,6-dihydro-3,4-didehydro-5,6-epoxy-, all-trans-
- 5,6-Epoxy-vitamin A-saeure
- 31979-12-1
- 5,6-Epoxy-vitamin A-saeure [German]
- 5,6-Epoxyvitamin A
- 5,6-Dihydro-3,4-didehydro-5,6-epoxyretinoic acid all-trans-
-
- Inchi: 1S/C20H26O3/c1-15(8-6-9-16(2)14-17(21)22)10-13-20-18(3,4)11-7-12-19(20,5)23-20/h6-10,12-14H,11H2,1-5H3,(H,21,22)/b9-6+,13-10+,15-8+,16-14+
- InChI Key: DDGZNINTWKHRFC-WEDZBJJJSA-N
- SMILES: O1C2(C)C=CCC(C)(C)C12/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C
Computed Properties
- Exact Mass: 314.18819469g/mol
- Monoisotopic Mass: 314.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 49.8Ų
Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI) Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
31979-12-1 (Retinoic acid,3,4-didehydro-5,6-epoxy-5,6-dihydro-, all-trans- (8CI)) Related Products
- 81444-57-7(5,6-Epoxy-13-cis Retinoic Acid)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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